Cas no 1807262-45-8 (Ethyl 2-bromo-4-methylpyridine-3-acetate)

• Product Name: Ethyl 2-bromo-4-methylpyridine-3-acetate
• CAS No: 1807262-45-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4901511
• Update Time: 2025-07-14

Ethyl 2-bromo-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-methylpyridine-3-acetate

• Inchi： 1S/C10H12BrNO2/c1-3-14-9(13)6-8-7(2)4-5-12-10(8)11/h4-5H,3,6H2,1-2H3
• InChI Key： PYFLXJLNSXOHED-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-methylpyridine-3-acetate

Ethyl 2-bromo-4-methylpyridine-3-acetate (CAS No. 1807262-45-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-4-methylpyridine-3-acetate (CAS No. 1807262-45-8) is a significant compound in the realm of organic synthesis, particularly in the pharmaceutical industry. This pyridine derivative, characterized by its brominated and acetylated functional groups, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The structural features of this compound make it a valuable building block for medicinal chemists, enabling the construction of complex scaffolds with potential therapeutic applications.

The molecular structure of Ethyl 2-bromo-4-methylpyridine-3-acetate consists of a pyridine ring substituted with a bromine atom at the 2-position, a methyl group at the 4-position, and an acetyl group at the 3-position. This specific arrangement of substituents imparts unique reactivity, making it suitable for diverse synthetic transformations. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, central nervous system (CNS) disorders have been a major area of interest. Pyridine derivatives have shown promise in this context due to their ability to interact with multiple biological targets. For instance, studies have demonstrated that certain pyridine-based compounds exhibit inhibitory activity against enzymes involved in neurotransmitter metabolism. The synthesis of such compounds often relies on intermediates like Ethyl 2-bromo-4-methylpyridine-3-acetate, which can be further modified to produce more complex molecules with enhanced pharmacological properties.

Another notable application of Ethyl 2-bromo-4-methylpyridine-3-acetate is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides and fungicides due to their favorable biological activity and environmental stability. The brominated and acetylated moieties in this compound contribute to its efficacy by enhancing binding affinity to target enzymes or receptors in pests and pathogens. Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes, and Ethyl 2-bromo-4-methylpyridine-3-acetate has been explored as a precursor in catalytic processes that minimize waste and energy consumption.

The pharmaceutical industry continually seeks innovative methodologies for drug discovery and development. Computational chemistry and high-throughput screening have become indispensable tools in this pursuit. The structural features of Ethyl 2-bromo-4-methylpyridine-3-acetate make it an attractive candidate for virtual screening campaigns aimed at identifying novel lead compounds. By leveraging molecular modeling techniques, researchers can predict the binding interactions of this intermediate with potential drug targets, thereby accelerating the drug discovery process.

In conclusion, Ethyl 2-bromo-4-methylpyridine-3-acetate (CAS No. 1807262-45-8) represents a cornerstone compound in modern synthetic chemistry. Its unique structural attributes and reactivity profile make it indispensable for the synthesis of bioactive molecules across multiple domains, including pharmaceuticals and agrochemicals. As research continues to evolve, the demand for high-quality intermediates like this one is expected to grow, driving further innovation and discovery in the chemical sciences.